Cas no 1361696-54-9 ([2-(trifluoromethoxy)-4-pyridyl]methanamine)

• Product Name: [2-(trifluoromethoxy)-4-pyridyl]methanamine
• CAS No: 1361696-54-9
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 4933063
• Update Time: 2026-02-27

[2-(trifluoromethoxy)-4-pyridyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (2-(Trifluoromethoxy)pyridin-4-yl)methanamine
• 4-(Aminomethyl)-2-(trifluoromethoxy)pyridine
• [2-(trifluoromethoxy)-4-pyridyl]methanamine

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-6-3-5(4-11)1-2-12-6/h1-3H,4,11H2
• InChI Key： GTADUYNLSCMDQP-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on [2-(trifluoromethoxy)-4-pyridyl]methanamine

Recent Advances in the Application of [2-(trifluoromethoxy)-4-pyridyl]methanamine (CAS: 1361696-54-9) in Chemical Biology and Pharmaceutical Research

The compound [2-(trifluoromethoxy)-4-pyridyl]methanamine (CAS: 1361696-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the importance of [2-(trifluoromethoxy)-4-pyridyl]methanamine as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethoxy group and pyridine ring structure contribute to enhanced metabolic stability and improved binding affinity to target proteins, making it a valuable scaffold in drug discovery. Researchers have successfully incorporated this compound into various pharmacophores, yielding promising results in preclinical studies.

In the area of central nervous system (CNS) drug development, [2-(trifluoromethoxy)-4-pyridyl]methanamine has shown particular promise. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor for the synthesis of potent and selective serotonin receptor modulators. The compound's ability to cross the blood-brain barrier, combined with its favorable pharmacokinetic profile, positions it as an attractive candidate for the treatment of neurological disorders.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of [2-(trifluoromethoxy)-4-pyridyl]methanamine (CAS: 1361696-54-9). A team at MIT developed a novel catalytic system that improves the yield and purity of this compound while reducing environmental impact. This breakthrough, published in ACS Catalysis, addresses previous challenges in large-scale production and could facilitate broader application in pharmaceutical development.

The antimicrobial potential of derivatives containing [2-(trifluoromethoxy)-4-pyridyl]methanamine has also been explored. Research conducted at the University of Tokyo identified several analogs with significant activity against drug-resistant bacterial strains. These findings, presented at the 2023 International Conference on Antimicrobial Agents, suggest potential applications in addressing the global antibiotic resistance crisis.

In conclusion, [2-(trifluoromethoxy)-4-pyridyl]methanamine (CAS: 1361696-54-9) represents a versatile and promising compound in modern drug discovery. Its unique chemical properties, combined with recent synthetic advancements and demonstrated biological activities, position it as a valuable tool for researchers across multiple therapeutic areas. Future studies should focus on further elucidating its mechanism of action and expanding its applications in targeted therapies.